Cas no 1038695-53-2 (2-Bromo-5-methanesulfonylbenzene-1-sulfonyl chloride)

• Product Name: 2-Bromo-5-methanesulfonylbenzene-1-sulfonyl chloride
• CAS No: 1038695-53-2
• MF: C₇H₆BrClO₄S₂
• MW: 333.607138156891
• CID: 4569045
• Update Time: 2023-08-09

2-Bromo-5-methanesulfonylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-methanesulfonylbenzene-1-sulfonyl chloride
• 2-bromo-5-methylsulfonylbenzenesulfonyl chloride
• 2-Bromo-5-(methylsulfonyl)benzenesulfonyl Chloride
• 5-Methanesulfonyl-2-bromo-benzenesulfonyl chloride
• AT13540
• 2-Bromo-5-(methylsulfonyl)benzene-1-sulfonyl chloride
• 2-Bromo-5-methanesulfonylbenzene-1-sulfonyl chloride

• Inchi： 1S/C7H6BrClO4S2/c1-14(10,11)5-2-3-6(8)7(4-5)15(9,12)13/h2-4H,1H3
• InChI Key： MPPWURAWIYRWRK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1S(=O)(=O)Cl)S(C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 419
• XLogP3: 1.9
• Topological Polar Surface Area: 85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides